![molecular formula C14H27N5 B1594621 6-Undecyl-1,3,5-triazine-2,4-diamine CAS No. 2533-34-8](/img/structure/B1594621.png)
6-Undecyl-1,3,5-triazine-2,4-diamine
Overview
Description
6-Undecyl-1,3,5-triazine-2,4-diamine is a chemical compound with the molecular formula C14H27N5 and a molecular weight of 265.4 . It is also known by its IUPAC name, 6-undecyl-1,3,5-triazine-2,4-diamine .
Synthesis Analysis
The synthesis of similar compounds, such as 6,N2-diaryl-1,3,5-triazine-2,4-diamines, has been reported. They were prepared using a one-pot, microwave-assisted method from readily available cyanoguanidine, aromatic aldehydes, and arylamines . The three-component condensation of these reagents in the presence of hydrochloric acid was followed by the treatment with a base, which promoted a rearrangement of the dihydrotriazine ring and its dehydrogenative aromatization .Physical And Chemical Properties Analysis
6-Undecyl-1,3,5-triazine-2,4-diamine has a melting point of 119-121°C . It should be stored at 4°C and protected from light .Scientific Research Applications
Chromatography and Mass Spectrometry
“6-Undecyl-1,3,5-triazine-2,4-diamine” has been used in the field of chromatography and mass spectrometry . It can be used in the measuring apparatus needed for chromatography, or the proteins used to fulfill sample manipulation during mass spectrometry .
Cancer Research
This compound has shown potential in cancer research, particularly in the treatment of breast cancer . In one study, 6,N2-substituted 1,3,5-triazine-2,4-diamines demonstrated selective activity against triple negative breast cancer cells .
Chiral Stationary Phases
1,3,5-triazine derivatives, such as “6-Undecyl-1,3,5-triazine-2,4-diamine”, have been used as chiral stationary phases . They are used for the determination of enantiomeric excess by NMR spectroscopy .
Preparation of Luminescent, Optical Switches
2,4,6-triamino-1,3,5-triazine compounds, which are related to “6-Undecyl-1,3,5-triazine-2,4-diamine”, have been used for the preparation of luminescent, optical switches .
Metal Complexes
1,3,5-triazine derivatives have been used in the creation of metal complexes . These complexes have a wide range of applications, from catalysis to materials science .
Liquid Crystals
1,3,5-triazine derivatives have also been used in the creation of liquid crystals . These materials have applications in display technology, among other areas .
Safety and Hazards
Mechanism of Action
Target of Action
6-Undecyl-1,3,5-triazine-2,4-diamine is a compound that has been studied for its potential anticancer properties . The primary targets of this compound are cancer cells, particularly triple-negative MDA-MB231 breast cancer cells . These cells lack the three most common types of receptors known to fuel most breast cancer growth–estrogen, progesterone, and the HER-2/neu gene .
Mode of Action
The compound interacts with its targets by inhibiting their growth . It demonstrates selective antiproliferative activity, meaning it specifically inhibits the proliferation of cancer cells without significantly affecting the growth of normal cells . The exact molecular interactions between the compound and its targets are still under investigation.
Biochemical Pathways
Apoptosis is a form of programmed cell death, which is a crucial process in preventing the proliferation of cancer cells .
Pharmacokinetics
The compound’s selective antiproliferative activity suggests that it may have good bioavailability, as it is able to reach and act on its target cells
Result of Action
The result of the action of 6-Undecyl-1,3,5-triazine-2,4-diamine is the inhibition of growth in certain cancer cells, particularly triple-negative MDA-MB231 breast cancer cells .
properties
IUPAC Name |
6-undecyl-1,3,5-triazine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27N5/c1-2-3-4-5-6-7-8-9-10-11-12-17-13(15)19-14(16)18-12/h2-11H2,1H3,(H4,15,16,17,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLCIKWISJBFZKS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC1=NC(=NC(=N1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90179971 | |
Record name | s-Triazine, 2,4-diamino-6-undecyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90179971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2533-34-8 | |
Record name | Lauroguanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2533-34-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | s-Triazine, 2,4-diamino-6-undecyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002533348 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | s-Triazine, 2,4-diamino-6-undecyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90179971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-undecyl-1,3,5-triazine-2,4-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.996 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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